Cas no 51901-85-0 (2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole)
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole Chemical and Physical Properties
Names and Identifiers
-
- 2-BROMO-1,3,2-BENZODIOXABOROLE
- B-Bromocatecholborane
- Catechol boron bromide
- o-Phenylene bromoboronate
- 1,3,2-Benzodioxaborole, 2-bromo-
- VQ20068KEZ
- B-Bromocatecholborane [MI]
- 2-Bromo-1,3-2-benzodioxaborole
- b-bromocate-cholborane
- B-Bromocatechol-borane
- SAILTPCYIYNOEL-UHFFFAOYSA-N
- 2 -bromo-1,3,2 benzodioxaborole
- 2-bromobenzo[d][1,3,2]dioxaborole
- 2-bromo-2H-1,3,2-benzodioxaborole
- 51901-85-0
- F14949
- AS-55607
- UNII-VQ20068KEZ
- SCHEMBL325093
- CS-0359105
- MFCD00013341
- DB-052042
- AKOS015904554
- ?-bromocatecholborane
- 2-Bromo-1,3,2-benzodioxaborole, 97%
- B2132
- Q27291956
- DTXSID50393570
- 2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole
-
- MDL: MFCD00013341
- Inchi: 1S/C6H4BBrO2/c8-7-9-5-3-1-2-4-6(5)10-7/h1-4H
- InChI Key: SAILTPCYIYNOEL-UHFFFAOYSA-N
- SMILES: BrB1OC2C=CC=CC=2O1
Computed Properties
- Exact Mass: 197.94900
- Monoisotopic Mass: 197.949
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 0
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 18.5
Experimental Properties
- Color/Form: White light purple crystal powder
- Density: 1.67±0.1 g/cm3 (20 ºC 760 Torr),
- Melting Point: 52°C(lit.)
- Boiling Point: 76°C/9mmHg(lit.)
- Flash Point: Fahrenheit: 107.6 ° f
Celsius: 42 ° c - Refractive Index: 1.576
- PSA: 18.46000
- LogP: 1.83760
- Solubility: Not determined
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole Security Information
-
Symbol:
- Prompt:dangerous
- Signal Word:Danger
- Hazard Statement: H228-H314
- Warning Statement: P210-P240-P241-P260-P264-P280-P301+P330+P331+P310-P303+P361+P353+P310+P363-P304+P340+P310-P305+P351+P338+P310-P405-P501
- Hazardous Material transportation number:UN 2925 4.1/PG 2
- WGK Germany:3
- Hazard Category Code: 14-34-37
- Safety Instruction: S26; S36/37/39; S45
- FLUKA BRAND F CODES:8-10-21
-
Hazardous Material Identification:
- HazardClass:4.1
- PackingGroup:III
- Storage Condition:0-10°C
- Risk Phrases:R14; R34; R37
- Packing Group:III
- Safety Term:4.1
- Packing Group:III
- Hazard Level:4.1
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole Customs Data
- HS CODE:2934999090
- Customs Data:
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B153037-100g |
B-Bromocatecholborane |
51901-85-0 | >97.0%(T) | 100g |
¥4,639.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B153037-1g |
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole |
51901-85-0 | >97.0%(T) | 1g |
¥226.90 | 2023-09-04 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B153037-25G |
B-Bromocatecholborane |
51901-85-0 | >97.0%(T) | 25G |
¥1,269.00 | 2021-05-24 | |
| SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd. | B153037-5G |
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole |
51901-85-0 | >97.0%(T) | 5g |
¥772.90 | 2023-09-04 | |
| abcr | AB138096-5 g |
B-Bromocatecholborane; . |
51901-85-0 | 5 g |
€128.80 | 2023-07-20 | ||
| abcr | AB138096-25 g |
B-Bromocatecholborane; . |
51901-85-0 | 25 g |
€394.50 | 2023-07-20 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02426-50g |
2-Bromo-1,3,2-Benzodioxaborole |
51901-85-0 | 97% | 50g |
¥5198.0 | 2024-07-19 | |
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | SA02426-10g |
2-Bromo-1,3,2-Benzodioxaborole |
51901-85-0 | 97% | 10g |
¥1638.0 | 2024-07-19 | |
| TRC | B680453-500mg |
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole |
51901-85-0 | 500mg |
45.00 | 2021-08-16 | ||
| TRC | B680453-1g |
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole |
51901-85-0 | 1g |
65.00 | 2021-08-16 |
2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole Related Literature
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Yingbo Li,Nada Mehio,Huizhou Liu,Sheng Dai Green Chem., 2015,17, 2981-2993
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
Additional information on 2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole
Introduction to 2-Bromo-1,3,2-benzodioxaborole (CAS No. 51901-85-0)
2-Bromo-1,3,2-benzodioxaborole is a significant compound in the realm of organic synthesis and pharmaceutical development, characterized by its unique structural and chemical properties. This borylated benzodioxole derivative has garnered considerable attention due to its utility as a building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents. The compound's molecular structure, featuring a bromine substituent and a boronic acid functionality, makes it a versatile intermediate for various cross-coupling reactions, which are pivotal in modern drug discovery.
TheCAS No. 51901-85-0is a unique identifier for this compound, ensuring precise classification and communication within the scientific community. The benzodioxole core is a heterocyclic aromatic system that exhibits remarkable stability and reactivity, making it an attractive scaffold for medicinal chemists. The presence of the bromine atom at the 2-position enhances the electrophilicity of the boronic acid moiety, facilitating its participation in palladium-catalyzed reactions such as Suzuki-Miyaura coupling. This reaction is particularly valuable in constructing biaryl structures, which are prevalent in many bioactive molecules.
Recent advancements in synthetic methodologies have highlighted the importance of 2-Bromo-1,3,2-benzodioxaborole in the preparation of pharmacologically relevant compounds. For instance, studies have demonstrated its efficacy in generating libraries of substituted benzodioxoles for high-throughput screening. The boronic acid group can be readily functionalized through various transformations, allowing for the introduction of diverse substituents that modulate biological activity. This flexibility has been exploited in the design of kinase inhibitors and other targeted therapies.
The compound's reactivity also extends to its ability to participate in metal-catalyzed borylation reactions. These reactions are crucial for introducing boron-containing groups into organic molecules, which can be further elaborated into more complex structures via subsequent chemical transformations. The development of efficient borylation protocols has been a focal point in synthetic chemistry, and 2-Bromo-1,3,2-benzodioxaborole has emerged as a key intermediate in these processes.
In the context of drug discovery, the synthesis of analogues derived from 2-Bromo-1,3,2-benzodioxaborole has led to several promising candidates with therapeutic potential. Researchers have leveraged its structural features to develop compounds that interact with specific biological targets. For example, modifications at the boronic acid position have been explored to optimize binding affinity and selectivity. Such efforts underscore the compound's significance as a pharmacophore or key structural element in medicinal chemistry.
The role of 2-Bromo-1,3,2-benzodioxaborole in materials science is also noteworthy. Its ability to form stable complexes with metals and other small molecules has opened up avenues for applications in catalysis and material design. The boron atom's unique electronic properties contribute to the compound's versatility, enabling it to serve as a ligand or co-catalyst in various chemical processes.
The industrial production and handling of 2-Bromo-1,3,2-benzodioxaborole require adherence to stringent quality control measures to ensure consistency and purity. Manufacturers must employ advanced purification techniques to isolate the compound from potential impurities that could affect its reactivity and performance. Furthermore, storage conditions must be carefully controlled to prevent degradation due to moisture or air exposure.
The future prospects for 2-Bromo-1,3,2-benzodioxaborole are promising, with ongoing research exploring new synthetic pathways and applications. The integration of computational methods into drug discovery has further enhanced its utility by enabling virtual screening and molecular modeling studies. These approaches allow researchers to predict the behavior of compounds like 2-Bromo-1,3,2-benzodioxaborole within complex biological systems before experimental validation.
In conclusion,the multifaceted applications of 2-Bromo-1,3,2-benzodioxaborole highlight its importance as a versatile intermediate in organic synthesis and pharmaceutical development。 Its unique structural features, coupled with its reactivity, make it an indispensable tool for chemists working on innovative therapeutics。 As research continues to uncover new methodologies and applications,the significance of this compound is expected to grow further,solidifying its role as a cornerstone in modern chemical research。
51901-85-0 (2-\u200bBromo-\u200b1,\u200b3,\u200b2-\u200bbenzodioxaborole) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)